Cas no 2737205-36-4 ((R)-2-Amino-3-(trifluoromethylthio)propanoic acid hydrochloride)

• Product Name: (R)-2-Amino-3-(trifluoromethylthio)propanoic acid hydrochloride
• CAS No: 2737205-36-4
• MF: C₃H₅ClF₃NO₂S
• MW: 211.590509176254
• MDL: MFCD32667345
• CID: 5155643
• Update Time: 2026-03-04

(R)-2-Amino-3-(trifluoromethylthio)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3-(trifluoromethylthio)propanoic acid hydrochloride

• MDL： MFCD32667345
• Inchi： 1S/C3H4F3NO2S.ClH/c4-3(5,6)10-1(7)2(8)9;/h1H,7H2,(H,8,9);1H
• InChI Key： WLAXQDCIZLWTIZ-UHFFFAOYSA-N
• SMILES： Cl.S(C(F)(F)F)C(C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Topological Polar Surface Area: 88.6

Additional information on (R)-2-Amino-3-(trifluoromethylthio)propanoic acid hydrochloride

Introduction to (R)-2-Amino-3-(Trifluoromethylthio)Propanoic Acid Hydrochloride

The compound with CAS No. 2737205-36-4, known as (R)-2-Amino-3-(Trifluoromethylthio)Propanoic Acid Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The (R)-configuration of the molecule plays a crucial role in its biological activity, making it a subject of interest for researchers exploring stereochemistry and its impact on molecular interactions.

Recent studies have highlighted the importance of trifluoromethylthio groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of this group in (R)-2-Amino-3-(Trifluoromethylthio)Propanoic Acid Hydrochloride contributes to its distinct chemical properties, such as increased lipophilicity and resistance to metabolic degradation. These characteristics make it a promising candidate for developing drugs targeting specific biological pathways.

The synthesis of (R)-2-Amino-3-(Trifluoromethylthio)Propanoic Acid Hydrochloride involves advanced stereochemical techniques to ensure the correct configuration at the chiral center. Researchers have explored various methods, including asymmetric catalysis and resolution techniques, to achieve high enantiomeric excess. These advancements have not only improved the yield of the compound but also paved the way for large-scale production, which is essential for preclinical and clinical trials.

One of the most exciting developments involving this compound is its potential application in treating neurodegenerative diseases. Studies have shown that (R)-2-Amino-3-(Trifluoromethylthio)Propanoic Acid Hydrochloride can modulate glutamate signaling, a critical pathway implicated in conditions like Alzheimer's disease and Parkinson's disease. By targeting specific receptors, this compound demonstrates neuroprotective effects, reducing oxidative stress and inflammation in neuronal cells.

In addition to its therapeutic potential, (R)-2-Amino-3-(Trifluoromethylthio)Propanoic Acid Hydrochloride has been studied for its role in enzyme inhibition. Researchers have found that it can inhibit certain proteases involved in cancer progression, suggesting its potential as an anticancer agent. The trifluoromethylthio group plays a pivotal role in this activity by enhancing binding affinity to the enzyme's active site.

Another area of exploration is the use of this compound as a building block in medicinal chemistry. Its unique structure allows for further functionalization, enabling the creation of novel drug candidates with improved efficacy and reduced side effects. This versatility has made it a valuable tool in combinatorial chemistry and high-throughput screening campaigns.

Despite its promising applications, there are challenges associated with the development of (R)-2-Amino-3-(Trifluoromethylthio)Propanoic Acid Hydrochloride as a therapeutic agent. Issues such as toxicity, bioavailability, and scalability need to be addressed through rigorous preclinical testing and optimization studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcoming these hurdles.

In conclusion, (R)-2-Amino-3-(Trifluoromethylthio)Propanoic Acid Hydrochloride represents a significant advancement in organic chemistry with broad implications for drug discovery. Its unique structure, combined with recent research findings, positions it as a key player in developing innovative treatments for various diseases. As research continues to unfold, this compound holds immense potential for shaping the future of pharmacology and medicine.